(3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine

• IUPAC Name: 3-fluoro-N-[(2-methoxynaphthalen-1-yl)methyl]aniline
• InChI: InChI=1S/C18H16FNO/c1-21-18-10-9-13-5-2-3-8-16(13)17(18)12-20-15-7-4-6-14(19)11-15/h2-11,20H,12H2,1H3
• InChI Key: OJNPIXASPPHTKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)CNC3=CC(=CC=C3)F
• Molecular Formula: C18H16FNO
• Molecular Weight: 281.3 g/mol

Description

(3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine, also known as F2MN, is a chemical compound that belongs to the class of phenylalkylamines. It is a selective serotonin receptor agonist that has been widely researched for its potential therapeutic applications. In

Mechanism of Action

(3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine acts as a selective agonist for the 5-HT2A receptor, which is a subtype of the serotonin receptor. Serotonin is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. When (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine binds to the 5-HT2A receptor, it activates a signaling pathway that leads to the release of other neurotransmitters such as dopamine and norepinephrine. This activation of the 5-HT2A receptor is believed to be responsible for the antidepressant and anxiolytic effects of (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine are complex and not yet fully understood. Studies have shown that (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine can modulate the activity of several neurotransmitter systems, including serotonin, dopamine, and norepinephrine. (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine has been shown to increase the release of these neurotransmitters in certain brain regions, which may contribute to its therapeutic effects. (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine has also been shown to have anti-inflammatory and neuroprotective effects, which may be relevant to its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine is its high selectivity for the 5-HT2A receptor, which allows for more precise targeting of this receptor subtype. (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine also has a relatively long half-life, which may allow for less frequent dosing compared to other antidepressant and anxiolytic medications. However, (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine is a relatively new compound, and its safety and efficacy have not yet been fully established. Additionally, (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine may have off-target effects on other neurotransmitter systems, which could lead to unwanted side effects.

Future Directions

There are several potential future directions for research on (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine. One area of interest is the development of more selective and potent agonists for the 5-HT2A receptor, which may have improved therapeutic effects and fewer side effects. Another area of interest is the investigation of (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine's potential use in the treatment of other psychiatric and neurological disorders, such as schizophrenia and Alzheimer's disease. Finally, further research is needed to establish the safety and efficacy of (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine in human clinical trials.

Synthesis Methods

The synthesis of (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine involves the reaction between 3-fluorophenylacetonitrile and 2-methoxy-1-naphthaldehyde in the presence of sodium borohydride as a reducing agent. The reaction proceeds through the formation of an imine intermediate, which is then reduced to the amine product. The yield of the synthesis is typically around 50-60%, and the purity of the final product can be improved through recrystallization.

Scientific Research Applications

(3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine has been extensively studied for its potential therapeutic applications, particularly in the treatment of depression, anxiety, and other mood disorders. It has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. (3-fluorophenyl)[(2-methoxy-1-naphthyl)methyl]amine has also been investigated for its potential use in the treatment of substance abuse disorders, as it has been shown to reduce the reinforcing effects of drugs such as cocaine and methamphetamine.